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molecular formula C6H5NO3 B3058313 1H-Pyrrole-2,5-dione, 1-acetyl- CAS No. 88882-09-1

1H-Pyrrole-2,5-dione, 1-acetyl-

Cat. No. B3058313
CAS RN: 88882-09-1
M. Wt: 139.11 g/mol
InChI Key: NAWOONDJYHBYTM-UHFFFAOYSA-N
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Patent
US07528147B2

Procedure details

A solution of maleimide (68 g; 700 mmol) in acetic anhydride (500 ml) is placed in a 1000 ml three-necked flask and the reaction mixture is then brought to reflux for 3 hours. After returning to 20° C., the reaction mixture is evaporated under reduced pressure, resulting in an oil, which is crystallized from ethyl acetate (100 ml). After filtering-off the solid and washing with ethyl acetate (25 ml) and diisopropyl ether (100 ml), and drying under reduced pressure at constant weight, N-acetylmaleimide (64.1 g; 65.8%) is isolated, the characteristics of which are as follows:
Name
maleimide
Quantity
68 g
Type
reactant
Reaction Step One
Name
acetic anhydride
Quantity
500 mL
Type
reactant
Reaction Step One
Name
N-acetylmaleimide
Yield
65.8%

Identifiers

REACTION_CXSMILES
[C:1]1(=[O:7])[NH:5][C:4](=[O:6])[CH:3]=[CH:2]1.[C:8](OC(=O)C)(=[O:10])[CH3:9]>>[C:8]([N:5]1[C:4](=[O:6])[CH:3]=[CH:2][C:1]1=[O:7])(=[O:10])[CH3:9]

Inputs

Step One
Name
maleimide
Quantity
68 g
Type
reactant
Smiles
C1(C=CC(N1)=O)=O
Name
acetic anhydride
Quantity
500 mL
Type
reactant
Smiles
C(C)(=O)OC(C)=O

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
to reflux for 3 hours
Duration
3 h
CUSTOM
Type
CUSTOM
Details
After returning to 20° C.
CUSTOM
Type
CUSTOM
Details
the reaction mixture is evaporated under reduced pressure
CUSTOM
Type
CUSTOM
Details
resulting in an oil, which
CUSTOM
Type
CUSTOM
Details
is crystallized from ethyl acetate (100 ml)
WASH
Type
WASH
Details
After filtering-off the solid and washing with ethyl acetate (25 ml) and diisopropyl ether (100 ml)
CUSTOM
Type
CUSTOM
Details
drying under reduced pressure at constant weight

Outcomes

Product
Name
N-acetylmaleimide
Type
product
Smiles
C(C)(=O)N1C(C=CC1=O)=O
Measurements
Type Value Analysis
AMOUNT: MASS 64.1 g
YIELD: PERCENTYIELD 65.8%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.